N-ethyl-N-(pyrrolidin-2-ylmethyl)ethanamine

• IUPAC Name: N-ethyl-N-(pyrrolidin-2-ylmethyl)ethanamine
• InChI: InChI=1S/C9H20N2/c1-3-11(4-2)8-9-6-5-7-10-9/h9-10H,3-8H2,1-2H3
• InChI Key: SWMHMAUXZINLIQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1CCCN1
• Molecular Formula: C9H20N2
• DSSTOX Substance ID: DTXSID90405848
• Molecular Weight: 156.27 g/mol
• CAS RN: 121053-95-0

Description

N-ethyl-N-(pyrrolidin-2-ylmethyl)ethanamine, also known as N-ethyl-2-pyrrolidinone (NEP), is an organic compound that is widely used in the synthesis of organic compounds. NEP is a versatile organic compound that can be used as a reagent, catalyst, or solvent in organic synthesis. NEP is highly soluble in water and has a low boiling point, making it an ideal choice for a variety of laboratory experiments. NEP is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Corrosion Inhibition

Cadmium(II) Schiff base complexes synthesized using derivatives of N-ethyl-N-(pyrrolidin-2-ylmethyl)ethanamine showed promising results as corrosion inhibitors for mild steel in acidic environments. These complexes form protective layers on the steel surface, significantly reducing corrosion rates. This research establishes a link between coordination chemistry and corrosion engineering, highlighting the utility of these compounds in materials protection (Das et al., 2017).

Catalysis and Chemical Synthesis

Nickel(II) and iron(III) complexes with derivatives of this compound have been explored for their catalytic activities. These complexes are effective in the transfer hydrogenation of ketones and the catalysis of oxidative reactions, showcasing the potential of these compounds in organic synthesis and industrial chemistry (Kumah et al., 2019).

Metal-Organic Frameworks (MOFs) and Coordination Polymers

Hydrothermal synthesis utilizing these compounds has led to the creation of novel metal-organic frameworks and coordination polymers. These materials exhibit unique properties suitable for applications in gas storage, catalysis, and as functional materials in electronics and photonics (Zhang et al., 2010).

Molecular Electronics and Redox Active Systems

A ferrocene derivative utilizing a similar structural motif demonstrated improved solubility and potential for use as a redox moiety in molecular electronics. This compound exhibits multi-electron transfer behavior, making it a candidate for developing advanced materials for energy storage and conversion (Xie et al., 2018).

Biochemical and Medical Applications

While the direct applications of this compound in medical research were not found in the provided studies, related compounds show promise in biochemical applications, including DNA binding and cleavage activities. This suggests potential utility in drug development, gene therapy, and molecular biology research (Kumar et al., 2012).